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Compound of Interest

Compound Name: S-1-Cbz-3-Boc-aminopyrrolidine

Cat. No.: B057388

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and technical data for (S)-1-Cbz-3-Boc-aminopyrrolidine (CAS No. 122536-74-7). This chiral
pyrrolidine derivative is a critical building block in medicinal chemistry, particularly in the
synthesis of kinase inhibitors and other complex pharmaceutical agents. This guide includes a
summary of commercial suppliers, detailed experimental protocols for key transformations, and
visualizations of relevant chemical workflows.

Commercial Supplier Overview

(S)-1-Cbz-3-Boc-aminopyrrolidine, also known by its IUPAC name benzyl (3S)-3-[(tert-
butoxycarbonyl)amino]pyrrolidine-1-carboxylate, is available from a range of commercial
suppliers. The purity and available quantities vary, impacting its suitability for different research
and development stages, from initial screening to scale-up production. A summary of offerings
from several suppliers is presented below.
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] . Available . .
Supplier Purity . Price (USD) Lead Time
Quantities
AccelaChem >95% 0.25g, bulk $1200 (0.259) 4+ weeks

Career Henan Custom (up to ] o
) 85.0-99.8% Inquire Within 3 days
Chemical Co. 200 kg/week )
] ) Grams to ) )
ChemicalBook Varies by vendor ) Varies Varies
Kilograms
Sigma-Aldrich >95% Inquire Inquire Inquire
Weifang Yangxu Milligrams to ]
99% ) Inquire 7 days
Group Kilograms

Note: Prices and lead times are subject to change and should be confirmed with the respective
suppliers. "Inquire"” indicates that pricing is available upon request for specific quantities.

Experimental Protocols

The utility of (S)-1-Cbz-3-Boc-aminopyrrolidine lies in its versatile reactivity, allowing for
selective deprotection and subsequent elaboration of the pyrrolidine scaffold. Below are
detailed experimental protocols for common transformations.

Protocol 1: Boc Deprotection

The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group that can be
removed under acidic conditions. This protocol describes a general procedure for the selective
deprotection of the Boc group from (S)-1-Cbz-3-Boc-aminopyrrolidine.

Materials:
e (S)-1-Cbhz-3-Boc-aminopyrrolidine
¢ Trifluoroacetic acid (TFA)

e Dichloromethane (DCM)
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e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

Dissolve (S)-1-Cbz-3-Boc-aminopyrrolidine (1.0 eq) in dichloromethane (DCM, 10 volumes).
» To the stirred solution, add trifluoroacetic acid (TFA, 2-4 eq) dropwise at room temperature.

e Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS). The reaction is typically complete within 1-2 hours.

e Upon completion, carefully quench the reaction by adding saturated sodium bicarbonate
solution until gas evolution ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 10
volumes).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
product, (S)-1-Cbz-3-aminopyrrolidine.

The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Quality Control - Chiral HPLC for
Enantiomeric Purity
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Ensuring the enantiomeric purity of chiral building blocks is critical in drug development. This
protocol outlines a general method for determining the enantiomeric excess (e.e.) of (S)-1-Chz-
3-Boc-aminopyrrolidine using chiral High-Performance Liquid Chromatography (HPLC).

Instrumentation and Columns:

e HPLC system with a UV detector

o Chiral stationary phase column (e.g., CHIRALPAK® series)
Mobile Phase and Conditions:

» Atypical mobile phase consists of a mixture of a non-polar solvent (e.g., hexane or heptane)
and a polar modifier (e.g., isopropanol or ethanol) with a small amount of an amine additive
(e.g., diethylamine) to improve peak shape.

e The exact composition of the mobile phase and the flow rate should be optimized for the
specific chiral column used to achieve baseline separation of the enantiomers.

» Detection is typically performed at a wavelength where the compound exhibits strong UV
absorbance (e.g., 220-260 nm).

Sample Preparation:

o Prepare a stock solution of the (S)-1-Cbz-3-Boc-aminopyrrolidine sample in the mobile
phase or a compatible solvent at a concentration of approximately 1 mg/mL.

e Prepare a solution of the racemic mixture to confirm the elution order of the enantiomers.
Procedure:

o Equilibrate the chiral HPLC column with the mobile phase until a stable baseline is achieved.
e Inject a small volume (e.g., 5-10 pL) of the sample solution onto the column.

o Record the chromatogram and identify the peaks corresponding to the (S) and (R)
enantiomers by comparing with the chromatogram of the racemate.
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o Calculate the enantiomeric excess using the peak areas of the two enantiomers: e.e. (%) = [
(Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows relevant to
the use of (S)-1-Cbz-3-Boc-aminopyrrolidine.

Workflow for the Synthesis of a Kinase Inhibitor Intermediate
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Caption: Synthetic workflow for a kinase inhibitor intermediate.
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Quality Control Workflow for Chiral Purity Analysis
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Caption: Quality control workflow for chiral purity analysis.

¢ To cite this document: BenchChem. [Commercial Sourcing and Technical Guide: (S)-1-Cbz-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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